Cas no 1805216-74-3 (Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate)

• Product Name: Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate
• CAS No: 1805216-74-3
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954660
• Update Time: 2025-07-18

Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)6-2-3-9(12)7(4-11)8(6)5-13/h2-3H,4H2,1H3
• InChI Key： CMRXEUSCTFXTDG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C(C#N)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate

Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805216-74-3): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805216-74-3) is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. Its unique structural features, including the presence of two bromine atoms and a cyano group, make it a valuable intermediate for constructing complex molecular architectures. This compound is particularly relevant in the synthesis of biologically active molecules, where its reactivity allows for diverse functionalization strategies.

The Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate molecule exhibits a high degree of versatility, enabling chemists to explore various synthetic pathways. The bromine substituents at the 4th and 3rd positions provide excellent handles for cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel pharmaceuticals and agrochemicals. Additionally, the cyano group can be further modified through reduction to an amine or hydrolysis to a carboxylic acid, offering additional synthetic flexibility.

In recent years, there has been a surge in research focused on developing efficient synthetic routes for heterocyclic compounds, which are widely used in medicinal chemistry. The Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate serves as an excellent precursor for the synthesis of various heterocycles, including pyridines and pyrimidines. These heterocyclic scaffolds are integral to many drugs on the market today, such as antiviral and anticancer agents. The ability to functionalize this compound at multiple sites allows for the rapid exploration of structure-activity relationships (SAR), which is crucial for optimizing drug candidates.

The pharmaceutical industry has increasingly recognized the importance of multifunctional intermediates like Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate in drug discovery pipelines. Its incorporation into lead compounds has led to the development of several promising candidates that are currently undergoing preclinical evaluation. For instance, researchers have utilized this intermediate to synthesize inhibitors targeting specific enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The dual bromination and cyano functionality provide a scaffold that can be readily modified to achieve high selectivity and potency.

The role of computational chemistry in designing synthetic strategies has also been instrumental in leveraging the potential of Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate. Advanced computational methods allow researchers to predict reaction outcomes with remarkable accuracy, thereby minimizing experimental trial-and-error. This approach has been particularly beneficial in optimizing cross-coupling reactions, where subtle changes in reaction conditions can significantly influence yield and selectivity. By integrating experimental data with computational insights, scientists can develop more efficient synthetic protocols that enhance productivity.

The environmental impact of chemical synthesis is another critical consideration in modern research. The demand for greener alternatives has led to the exploration of catalytic systems that reduce waste and energy consumption. The use of palladium-based catalysts in cross-coupling reactions exemplifies this trend towards sustainable chemistry. When applied to Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate, these catalysts enable high-yielding transformations while minimizing byproduct formation. Such advancements not only improve efficiency but also align with global efforts to promote sustainable industrial practices.

In conclusion, Methyl 4-bromo-3-bromomethyl-2-cyanobenzoate (CAS No. 1805216-74-3) represents a cornerstone intermediate in contemporary chemical synthesis. Its unique structural attributes facilitate a wide range of transformations that are essential for developing novel pharmaceuticals and agrochemicals. As research continues to evolve, this compound will undoubtedly remain a key player in the quest for innovative molecular architectures and sustainable synthetic methodologies.